A porous metal–organic framework with a unique hendecahedron-shaped cage: structure and controlled drug release†

Dalton Transactions Pub Date: 2016-01-21 DOI: 10.1039/C5DT04379D

Abstract

A porous MOF constructed from a [Cu2(COO)4] secondary building unit, H3L (H3L = [1,1′;3′,1′′]terphenyl-4,5′,4′′-tricarboxylic acid), and pyrazine ligands features a unique hendecahedron cage-like cavity with good stability and a high BET surface area of 3235 m2 g−1, showing good controlled drug release property of ibuprofen over those of anethole and guaiacol.

Graphical abstract: A porous metal–organic framework with a unique hendecahedron-shaped cage: structure and controlled drug release
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